Cas no 2138123-07-4 (2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine)

2-[4-Bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine is a brominated imidazole derivative featuring a tetrahydropyran (oxane) substituent, which enhances its structural diversity and potential reactivity. The presence of the primary amine group at the ethyl side chain offers versatility for further functionalization, making it a valuable intermediate in medicinal chemistry and drug discovery. The bromine atom at the 4-position of the imidazole ring provides a reactive site for cross-coupling reactions, enabling the synthesis of more complex heterocyclic systems. Its well-defined structure and functional groups make it suitable for applications in targeted synthesis, particularly in the development of biologically active compounds.

2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine structure

2138123-07-4 structure

Product Name:2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine

CAS No:2138123-07-4

MF:C₁₀H₁₆BrN₃O

MW:274.157541275024

CID:5998513

PubChem ID:165794873

Update Time:2025-10-29

2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- EN300-1159825
- 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine
- 2138123-07-4
- Inchi： 1S/C10H16BrN3O/c11-9-8(1-4-12)13-10(14-9)7-2-5-15-6-3-7/h7H,1-6,12H2,(H,13,14)
- InChI Key： LJAMPGKZFXVHCL-UHFFFAOYSA-N
- SMILES： BrC1=C(CCN)NC(C2CCOCC2)=N1

Computed Properties

Exact Mass: 273.04767g/mol
Monoisotopic Mass: 273.04767g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 63.9Å²

2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1159825-1.0g	2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine	2138123-07-4		1g	$0.0	2023-06-08

2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine

Recent Advances in the Study of 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine (CAS: 2138123-07-4)

The compound 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine (CAS: 2138123-07-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine, which include a brominated imidazole core and a tetrahydropyran (oxane) ring. These structural motifs are known to confer significant pharmacological properties, such as enhanced binding affinity to biological targets and improved metabolic stability. Researchers have successfully synthesized this compound using a multi-step protocol involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations.

In vitro and in vivo studies have demonstrated that 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine exhibits promising activity against a range of biological targets, including G-protein-coupled receptors (GPCRs) and kinases. Specifically, it has shown potent inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest in malignant cells, while sparing normal cells, thereby highlighting its selectivity.

Further investigations into the pharmacokinetic properties of 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine have revealed favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and a half-life that supports once-daily dosing in preclinical models. These findings are critical for advancing the compound into clinical trials, where its safety and efficacy can be further evaluated.

In conclusion, 2-[4-bromo-2-(oxan-4-yl)-1H-imidazol-5-yl]ethan-1-amine represents a promising candidate for drug development, particularly in oncology. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable lead compound for further optimization. Future research should focus on elucidating its precise mechanism of action and exploring its potential in combination therapies.